Cas no 691880-76-9 (Benzenemethanol,3,5-bis[[3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-)

• Product Name: Benzenemethanol,3,5-bis[[3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-
• CAS No: 691880-76-9
• MF: C₁₉₃H₃₃₂O₁₉
• MW: 2956.68984413147
• CID: 392077
• Update Time: 2024-01-29

Benzenemethanol,3,5-bis[[3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,5-bis[[3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-
• Benzenemethanol, 3,5-bis[[3,5-bis[[3,4,5-tris(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-

• Inchi： 1S/C193H332O19/c1-13-25-37-49-61-73-85-97-109-121-133-195-182-151-172(152-183(196-134-122-110-98-86-74-62-50-38-26-14-2)190(182)203-141-129-117-105-93-81-69-57-45-33-21-9)165-209-178-147-170(148-179(160-178)210-166-173-153-184(197-135-123-111-99-87-75-63-51-39-27-15-3)191(204-142-130-118-106-94-82-70-58-46-34-22-10)185(154-173)198-136-124-112-100-88-76-64-52-40-28-16-4)163-207-176-145-169(162-194)146-177(159-176)208-164-171-149-180(211-167-174-155-186(199-137-125-113-101-89-77-65-53-41-29-17-5)192(205-143-131-119-107-95-83-71-59-47-35-23-11)187(156-174)200-138-126-114-102-90-78-66-54-42-30-18-6)161-181(150-171)212-168-175-157-188(201-139-127-115-103-91-79-67-55-43-31-19-7)193(206-144-132-120-108-96-84-72-60-48-36-24-12)189(158-175)202-140-128-116-104-92-80-68-56-44-32-20-8/h145-161,194H,13-144,162-168H2,1-12H3
• InChI Key： KBSTUQPTZBRHAW-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(OCC2=CC(OCC3=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C3)=CC(OCC3=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C3)=C2)=CC(OCC2=CC(OCC3=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C3)=CC(OCC3=CC(OCCCCCCCCCCCC)=C(OCCCCCCCCCCCC)C(OCCCCCCCCCCCC)=C3)=C2)=C1

Computed Properties

• Exact Mass: 2954.50266

Experimental Properties

• Density: 0.960±0.06 g/cm3(Predicted)
• Melting Point: 72.49 °C
• Boiling Point: 1747.1±60.0 °C(Predicted)
• PSA: 186.37
• pka: 14.21±0.10(Predicted)